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Introduction

BPR1K871 is a potent, quinazoline-based multi-kinase inhibitor that has demonstrated

significant anti-proliferative activity in various cancer cell lines.[1] Its primary targets include

FMS-like tyrosine kinase 3 (FLT3) and Aurora kinases A and B (AURKA/B), which are crucial in

cell mitosis and the proliferation of hematopoietic cells.[2][3] BPR1K871 has shown particular

efficacy in Acute Myeloid Leukemia (AML) cell lines such as MOLM-13 and MV4-11, with an

EC50 value of approximately 5 nM.[1][3] Functional studies have confirmed that the anti-

proliferative effects of BPR1K871 are due to the modulation of FLT3 and AURKA/B targets

within the cells.[1][2]

This document provides a detailed protocol for assessing the effect of BPR1K871 on cell

viability using a tetrazolium-based colorimetric assay, specifically the MTS assay, which has

been previously used to evaluate this compound.[1]

Principle of the MTS Assay
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The MTS assay is a quantitative method used to determine the number of viable cells in a

culture. The principle is based on the reduction of the tetrazolium salt, MTS (3-(4,5-

dimethylthiazol-2-yl)-5-(3-carboxymethoxyphenyl)-2-(4-sulfophenyl)-2H-tetrazolium), by

metabolically active cells.[4] Dehydrogenase enzymes found in viable cells convert the MTS

reagent into a soluble purple formazan product.[4] The amount of formazan produced is directly

proportional to the number of living cells. This conversion can be quantified by measuring the

absorbance of the solution at a specific wavelength (typically 490-500 nm), allowing for the

assessment of cell viability and the cytotoxic effects of compounds like BPR1K871.[4][5]

Signaling Pathway of BPR1K871 Inhibition
The diagram below illustrates the inhibitory mechanism of BPR1K871. By targeting both FLT3

and Aurora Kinases, BPR1K871 disrupts key signaling pathways that control cell cycle

progression, proliferation, and survival, ultimately leading to an anti-tumor effect.
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MTS Assay Workflow
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3. BPR1K871 Treatment
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4. Incubation
(72h, 37°C)

5. Add MTS Reagent
6. Incubation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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